Cas no 1804887-18-0 (2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide)

• Product Name: 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide
• CAS No: 1804887-18-0
• MF: C₁₀H₉F₆NO₂S
• MW: 321.239382505417
• CID: 5038810
• Update Time: 2025-10-28

2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide

• Inchi： 1S/C10H9F6NO2S/c1-2-5-3-7(10(14,15)16)8(20(17,18)19)4-6(5)9(11,12)13/h3-4H,2H2,1H3,(H2,17,18,19)
• InChI Key： TVMHPICPCGFLOK-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(F)(F)F)=C(CC)C=C1C(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• XLogP3: 3.1
• Topological Polar Surface Area: 68.5

Additional information on 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide

Professional Introduction to 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide (CAS No. 1804887-18-0)

2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide, with the CAS number 1804887-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide consists of a benzene ring substituted with two trifluoromethyl groups at the 2 and 5 positions, and an ethyl group at the 4 position. Additionally, a sulfonamide functional group is attached to the benzene ring. This specific arrangement of substituents imparts distinct chemical and pharmacological properties to the compound, making it an attractive molecule for further investigation.

In recent years, there has been a growing interest in the development of compounds with fluorine-containing substituents due to their ability to enhance metabolic stability, bioavailability, and binding affinity. The presence of multiple trifluoromethyl groups in 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide contributes to its favorable pharmacokinetic profile, which is a crucial factor in drug design.

The sulfonamide moiety is another key feature of this compound that has been extensively studied for its biological activity. Sulfonamides are known for their broad spectrum of antimicrobial properties and have been widely used in the treatment of various infections. The combination of the sulfonamide group with the trifluoromethyl and ethyl substituents in 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide may lead to novel mechanisms of action that could be exploited for therapeutic purposes.

Recent research has demonstrated that compounds containing the sulfonamide group can interact with biological targets in unique ways, often leading to potent and selective inhibition. For instance, studies have shown that sulfonamides can modulate enzyme activity by binding to specific amino acid residues within the active site. The structural features of 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide, including its bulky substituents and electron-withdrawing effects, may enhance its ability to interact with biological targets effectively.

The influence of the trifluoromethyl groups on the electronic properties of the molecule is particularly noteworthy. These groups are known to be electron-withdrawing and can significantly impact the reactivity and binding affinity of a compound. In 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide, the two trifluoromethyl groups are positioned such that they can stabilize positive charges and enhance interactions with negatively charged biological targets.

In addition to its potential as a therapeutic agent, 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide may also find applications in other areas of chemical research. For example, its unique structure makes it a suitable candidate for studying molecular recognition processes and developing new materials with tailored properties.

The synthesis of 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to access such compounds with increasing efficiency. Researchers have developed novel catalytic systems that facilitate the introduction of fluorine-containing groups into organic molecules, which has been instrumental in synthesizing complex derivatives like this one.

The pharmacological evaluation of 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide is ongoing and involves both in vitro and in vivo studies. In vitro assays are used to assess its interaction with various biological targets and evaluate its potential toxicity profile. In vivo studies provide insights into its pharmacokinetic behavior and therapeutic efficacy in animal models.

The results from these studies are expected to provide valuable insights into the potential applications of this compound. If found to be safe and effective, it could be developed into a new drug or used as a lead compound for further optimization.

The development of new pharmaceutical agents is a complex process that requires careful consideration of multiple factors. The unique properties of 2,5-Bis(trifluoromethyl)-4-ethylbenzenesulfonamide, including its structural features and biological activity, make it an intriguing candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in future advancements in pharmaceutical chemistry.